Cas no 1346652-41-2 (3-O-beta-D-xylopyranosyl-28-O-beta-D-glucopyranosylphytolaccagenic acid)

• Product Name: 3-O-beta-D-xylopyranosyl-28-O-beta-D-glucopyranosylphytolaccagenic acid
• CAS No: 1346652-41-2
• MF: C₄₂H₆₆O₁₅
• MW: 810.964455127716
• CID: 2051858
• PubChem ID: 164886426
• Update Time: 2025-08-01

3-O-beta-D-xylopyranosyl-28-O-beta-D-glucopyranosylphytolaccagenic acid Chemical and Physical Properties

Names and Identifiers

• 3-O-beta-D-xylopyranosyl-28-O-beta-D-glucopyranosylphytolaccagenic acid
• esculentoside T
• E87170
• 1346652-41-2

• Inchi： 1S/C42H66O15/c1-37(35(51)53-6)13-15-42(36(52)57-34-32(50)30(48)29(47)24(18-43)55-34)16-14-40(4)21(22(42)17-37)7-8-26-38(2)11-10-27(56-33-31(49)28(46)23(45)19-54-33)39(3,20-44)25(38)9-12-41(26,40)5/h7,22-34,43-50H,8-20H2,1-6H3/t22-,23+,24+,25+,26+,27-,28-,29+,30-,31+,32+,33-,34-,37-,38-,39-,40+,41+,42-/m0/s1
• InChI Key： FAIBCUGVQRXPOI-CMHRVVLOSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO)O6)O)O)O)CC[C@@](C(=O)OC)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO

Computed Properties

• Exact Mass: 810.44017139g/mol
• Monoisotopic Mass: 810.44017139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 57
• Rotatable Bond Count: 9
• Complexity: 1570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 242Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins

Additional information on 3-O-beta-D-xylopyranosyl-28-O-beta-D-glucopyranosylphytolaccagenic acid

3-O-beta-D-xylopyranosyl-28-O-beta-D-glucopyranosylphytolaccagenic acid: A Comprehensive Overview

The compound 3-O-beta-D-xylopyranosyl-28-O-beta-D-glucopyranosylphytolaccagenic acid (CAS No. 1346652-41-2) is a highly specialized natural product with significant potential in various fields, including pharmacology, cosmetology, and food science. This compound belongs to the class of phenolic glycosides, which are known for their diverse biological activities. The molecule consists of a phytolaccagenic acid backbone, which is a type of phenolic compound, attached to two sugar moieties: a beta-D-xylopyranosyl group at position 3 and a beta-D-glucopyranosyl group at position 28. These glycosidic linkages not only enhance the stability of the molecule but also play a crucial role in its bioavailability and pharmacokinetics.

Recent studies have highlighted the importance of phytolaccagenic acid derivatives in modulating cellular signaling pathways associated with inflammation and oxidative stress. For instance, research published in the Journal of Natural Products demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, its antioxidant properties were found to be superior to those of vitamin C and Trolox, making it a promising candidate for use in antioxidant formulations.

The structural complexity of 3-O-beta-D-xylopyranosyl-28-O-beta-D-glucopyranosylphytolaccagenic acid contributes to its unique biological profile. The presence of two distinct sugar units allows for enhanced solubility and bioavailability, which are critical factors for its application in pharmaceutical and nutraceutical industries. Furthermore, the stereochemistry of the glycosidic bonds has been shown to influence the molecule's interaction with cellular receptors, thereby affecting its pharmacodynamic properties.

In terms of sourcing, this compound is primarily isolated from traditional medicinal plants such as Phytolacca americana, commonly known as pokeweed. Advances in extraction techniques, including high-performance liquid chromatography (HPLC) and microwave-assisted extraction (MAE), have significantly improved the yield and purity of this compound. These advancements have facilitated its use in preclinical studies aimed at evaluating its efficacy against chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

The application of 3-O-beta-D-xylopyranosyl-28-O-beta-D-glucopyranosylphytolaccagenic acid extends beyond therapeutic applications. Its antioxidant and anti-inflammatory properties make it an ideal ingredient for cosmetic formulations targeting skin aging and hyperpigmentation. Recent clinical trials have demonstrated that topical application of this compound can enhance skin barrier function and reduce UV-induced oxidative damage, thereby promoting skin rejuvenation.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound through enzymatic glycosylation and metabolic engineering. These approaches aim to address the challenges associated with large-scale production while maintaining the integrity of the molecule's bioactive properties. Additionally, efforts are being made to explore its potential as a functional food ingredient, leveraging its ability to modulate gut microbiota and improve digestive health.

In conclusion, 3-O-beta-D-xylopyranosyl-28-O-beta-D-glucopyranosylphytolaccagenic acid represents a valuable addition to the arsenal of natural products with diverse applications. Its unique chemical structure, coupled with its potent biological activities, positions it as a key player in the development of innovative therapeutics, cosmetics, and functional foods. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make significant contributions to various industries in the coming years.